Cas no 827024-07-7 (1H-Pyrrole, 2-benzoyl-5-methyl-1-[(4-methylphenyl)sulfonyl]-)

• Product name: 1H-Pyrrole, 2-benzoyl-5-methyl-1-[(4-methylphenyl)sulfonyl]-
• CAS No: 827024-07-7
• MF: C₁₉H₁₇NO₃S
• MW: 339.408183813095
• CID: 686520
• PubChem ID: 71417841

1H-Pyrrole, 2-benzoyl-5-methyl-1-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole, 2-benzoyl-5-methyl-1-[(4-methylphenyl)sulfonyl]-
• [5-methyl-1-(4-methylphenyl)sulfonylpyrrol-2-yl]-phenylmethanone
• DTXSID00837171
• [5-Methyl-1-(4-methylbenzene-1-sulfonyl)-1H-pyrrol-2-yl](phenyl)methanone
• 827024-07-7

• Inchi： InChI=1S/C19H17NO3S/c1-14-8-11-17(12-9-14)24(22,23)20-15(2)10-13-18(20)19(21)16-6-4-3-5-7-16/h3-13H,1-2H3
• InChI Key： ZCDDNPPMDNVXPK-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)S(=O)(=O)N2C(=CC=C2C(=O)C3=CC=CC=C3)C

Computed Properties

• Exact Mass: 339.09291458g/mol
• Monoisotopic Mass: 339.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 64.5Ų